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Compound of Interest

Compound Name: 3-Bromo-1-propanol

Cat. No.: B121458 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for 3-Bromo-1-
propanol (CAS No. 627-18-9), a versatile intermediate in organic synthesis. Adherence to strict

safety protocols is paramount when handling this compound due to its potential hazards. This

document outlines the known risks, proper handling procedures, and emergency responses to

ensure a safe laboratory environment.

Core Safety Data at a Glance
A clear understanding of 3-Bromo-1-propanol's physical and chemical properties is the

foundation of its safe use. The following tables summarize the key quantitative data sourced

from various safety data sheets.

Physicochemical Properties
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Property Value Source

Molecular Formula C₃H₇BrO [1][2]

Molecular Weight 138.99 g/mol [1][2][3]

Appearance
Clear colorless to light yellow

liquid
[1][2][3]

Density 1.537 g/cm³ at 25 °C [1]

Boiling Point 175.3 ± 0.0 °C at 760 mmHg [2]

Flash Point 65 °C (149 °F) - closed cup

Vapor Pressure 0.1 mmHg [3]

Water Solubility
50 to 100 mg/mL at 70 °F (21

°C)
[3]

Refractive Index 1.4865-1.4925 @ 20°C [4]

Toxicological Data
Hazard Classification Source

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
[3][5]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[6]

Serious Eye Damage/Eye

Irritation

Category 1 (Causes serious

eye damage)
[3][5]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (May cause

respiratory irritation)
[6]

GHS Hazard and Precautionary Statements
The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides

a standardized framework for hazard communication.
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Hazard (H) Statements
H302: Harmful if swallowed.[1][3][5]

H315: Causes skin irritation.[1][3]

H318: Causes serious eye damage.[1][3][5]

H335: May cause respiratory irritation.[1][3]

H341: Suspected of causing genetic defects.[1]

Precautionary (P) Statements
A selection of key precautionary statements includes:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][6]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][3][5]

P301 + P317: IF SWALLOWED: Get medical help.[5]

P305 + P354 + P338: IF IN EYES: Immediately rinse with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[5]

Experimental Protocols for Safety Data
Determination
While specific experimental details for 3-Bromo-1-propanol are not publicly available in

standard Safety Data Sheets, the methodologies for determining key safety parameters

generally follow standardized guidelines, such as those established by the OECD

(Organisation for Economic Co-operation and Development) or equivalent regulatory bodies.

Flash Point Determination: The flash point of a volatile material is the lowest temperature at

which its vapors will ignite in air when given an ignition source. The closed-cup method, as

cited for 3-Bromo-1-propanol, involves heating the substance in a sealed container and

introducing a flame periodically to the vapor space. This method prevents the loss of volatile
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components and generally gives a lower, more conservative (safer) value than an open-cup

method.

Acute Oral Toxicity (LD50): This is typically determined using studies in animal models, such

as rats. A common method is the Up-and-Down Procedure (UDP) (OECD Test Guideline

425). This method involves dosing animals one at a time. If an animal survives, the dose for

the next animal is increased; if it dies, the dose is decreased. This approach minimizes the

number of animals required to obtain a statistically valid estimate of the LD50 value (the

dose lethal to 50% of the test population).

Safe Handling and Emergency Procedures Workflow
Proper handling and being prepared for emergencies are critical. The following diagram

illustrates the logical workflow for the safe use of 3-Bromo-1-propanol.
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Workflow for Safe Handling of 3-Bromo-1-propanol

Start: Handling 3-Bromo-1-propanol

Conduct Risk Assessment

Wear Appropriate PPE:
- Chemical-resistant gloves
- Safety goggles/face shield

- Lab coat

Handle in a well-ventilated area
(e.g., chemical fume hood)

Store in a cool, dry, well-ventilated place
Away from incompatible materials

Spill Occurs

Potential Event

Exposure Occurs

Potential Event

Dispose of waste according to
local, state, and federal regulations

Small Spill:
- Absorb with inert material

- Collect in a sealed container for disposal
Large Spill:

- Evacuate area
- Follow emergency procedures

First Aid Measures:
- Eyes: Flush with water for 15-20 mins

- Skin: Wash with soap and water
- Inhalation: Move to fresh air

- Ingestion: Do NOT induce vomiting

Seek Immediate Medical Attention

End of Procedure

Click to download full resolution via product page
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Caption: Logical workflow for the safe handling and emergency response for 3-Bromo-1-
propanol.

Detailed First Aid Measures
Immediate and appropriate first aid is crucial in the event of exposure.

Eye Contact: Immediately flush eyes with plenty of water for at least 15-20 minutes,

occasionally lifting the upper and lower eyelids.[6][7] Remove contact lenses if present and

easy to do.[3][5][6] Continue rinsing. Seek immediate medical attention.[3][6]

Skin Contact: Immediately wash the affected area with soap and plenty of water.[1][3][7]

Remove contaminated clothing.[3][7] If skin irritation occurs, get medical advice/attention.[6]

Inhalation: Move the individual to fresh air.[1][6][7] If breathing is difficult, provide oxygen and

seek medical attention.[7]

Ingestion: Do NOT induce vomiting.[7] If the person is conscious, rinse their mouth with

water.[1][7] Seek immediate medical attention.[1]

Firefighting and Accidental Release Measures
Firefighting: This compound is combustible.[3][8] Use a dry chemical, carbon dioxide, or

Halon extinguisher to control fires.[3][5][8] Wear self-contained breathing apparatus for

firefighting if necessary.[1][5]

Accidental Release: For small spills, use absorbent paper or other inert material to pick up

the liquid.[3][6][8] Seal the absorbent material and any contaminated clothing in a vapor-tight

plastic bag for disposal.[3][8] Wash the contaminated surface with a soap and water solution.

[3][8] For larger spills, evacuate the area and follow institutional emergency procedures.[7]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 3-Bromo-1-propanol.

Eye/Face Protection: Wear chemical safety goggles or a face shield.[3][8][9]
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Hand Protection: Chemical-resistant gloves (e.g., Viton, Butyl rubber, Neoprene) are

recommended.[8][9] Always inspect gloves before use.

Skin and Body Protection: Wear a lab coat or other impervious clothing to prevent skin

contact.[1][9]

Respiratory Protection: Handling should occur in a chemical fume hood.[7] If there is a risk of

inhalation, a NIOSH-approved respirator with an organic vapor cartridge may be necessary.

[3][8]

Storage and Stability
Storage: Store in a cool, dry, and well-ventilated place in a tightly sealed container.[1][9] It is

recommended to store this material in a refrigerator.[8]

Stability: 3-Bromo-1-propanol may be sensitive to prolonged exposure to light.[5]

Incompatible Materials: Avoid contact with strong oxidizing agents.[6][10]

This guide is intended to provide essential safety information for trained professionals. Always

consult the most current and complete Safety Data Sheet from your supplier before use and

adhere to all institutional and regulatory safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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